Cas no 2228188-75-6 (3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal)

• Product Name: 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal
• CAS No: 2228188-75-6
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 5993413
• PubChem ID: 165764385
• Update Time: 2025-08-05

3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal Chemical and Physical Properties

Names and Identifiers

• 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal
• EN300-1769680
• 2228188-75-6
• 3-{4H,5H,6H-cyclopenta[b]thiophen-2-yl}propanal

• Inchi： 1S/C10H12OS/c11-6-2-4-9-7-8-3-1-5-10(8)12-9/h6-7H,1-5H2
• InChI Key： DXYJFHAWVBRYPO-UHFFFAOYSA-N
• SMILES： S1C(CCC=O)=CC2=C1CCC2

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.3Ų

Additional information on 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal

Introduction to 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal (CAS No. 2228188-75-6)

3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal (CAS No. 2228188-75-6) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its complex molecular structure, which includes a cyclopentabthiophene moiety and a propanal functional group. The cyclopentabthiophene unit is particularly noteworthy due to its potential applications in the development of advanced materials and pharmaceuticals.

The cyclopentabthiophene core of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal is a derivative of thiophene, a five-membered heterocyclic compound with a sulfur atom. Thiophenes and their derivatives are well-known for their excellent electronic properties, making them valuable components in the synthesis of conductive polymers and organic semiconductors. The presence of the propanal group adds further functionality to the molecule, enabling it to participate in a wide range of chemical reactions and interactions.

Recent research has highlighted the potential of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal in various applications. For instance, studies have shown that this compound can be used as a building block for the synthesis of conjugated polymers with tunable electronic properties. These polymers have found applications in organic photovoltaics (OPVs), organic field-effect transistors (OFETs), and other electronic devices. The ability to fine-tune the electronic properties of these materials through structural modifications makes them highly attractive for next-generation electronic devices.

In the pharmaceutical industry, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal has also shown promise as a lead compound for drug discovery. The cyclopentabthiophene moiety can serve as a scaffold for the development of bioactive molecules with potential therapeutic applications. For example, recent studies have explored the use of thiophene derivatives in the treatment of various diseases, including cancer and neurodegenerative disorders. The propanal group can be further functionalized to introduce additional pharmacophores or improve the pharmacokinetic properties of the resulting compounds.

The synthesis of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal typically involves multistep procedures that require precise control over reaction conditions. Common synthetic routes include palladium-catalyzed cross-coupling reactions and sequential functional group transformations. These methods allow for the efficient and scalable production of the compound, which is crucial for both academic research and industrial applications.

In terms of physical properties, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal is generally characterized by its solubility in common organic solvents such as dichloromethane and tetrahydrofuran (THF). Its melting point and boiling point are influenced by the presence of the propanal group and the overall molecular structure. Spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are commonly used to confirm its identity and purity.

The stability of 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal under various conditions is an important consideration for both storage and application. While thiophene derivatives are generally stable under ambient conditions, care should be taken to avoid exposure to strong oxidizing agents or high temperatures that could lead to degradation or unwanted side reactions. Proper storage conditions include keeping the compound in tightly sealed containers under an inert atmosphere such as nitrogen or argon.

In conclusion, 3-{4H,5H,6H-cyclopentabthiophen-2-yl}propanal (CAS No. 2228188-75-6) is a versatile compound with significant potential in both materials science and pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for the development of advanced materials and bioactive molecules. Ongoing research continues to explore new applications and synthetic strategies for this intriguing compound.